N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H20ClN3O3S.ClH/c1-23(2)10-11-24(20-22-18-13(21)6-5-9-17(18)28-20)19(25)16-12-26-14-7-3-4-8-15(14)27-16;/h3-9,16H,10-12H2,1-2H3;1H
• InChI Key: GNYJFAAMEWFELL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3COC4=CC=CC=C4O3.Cl
• Molecular Formula: C20H21Cl2N3O3S
• Molecular Weight: 454.4 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H21Cl2N3O3S and its molecular weight is 454.37. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Activity

Research on carboxamide derivatives, including compounds structurally related to the specified chemical, has shown potent cytotoxicity against cancer cell lines. For example, studies have demonstrated significant growth inhibitory properties in murine leukemia and lung carcinoma models. These compounds retain their cytotoxicity across a broad range of substituents, indicating their potential as anti-cancer agents (Deady et al., 2005).

Antimicrobial Evaluation

The antimicrobial activities of synthesized compounds, including those with similar structures, have been evaluated, showing promising results against various bacterial and fungal strains. This indicates their potential application in developing new antimicrobial agents (Spoorthy et al., 2021).

Synthesis of Novel Compounds

The synthesis of novel compounds with specific biological activities, such as anti-inflammatory and analgesic agents, has been a significant area of research. These studies aim to develop new therapeutic agents with improved efficacy and safety profiles. The structural modification and characterization of these new compounds are crucial steps in understanding their mechanism of action and potential therapeutic applications (Abu‐Hashem et al., 2020).

Pharmacokinetics and Drug Distribution

Research has also focused on the pharmacokinetics and tissue distribution of compounds similar to the specified chemical. These studies are essential for understanding the drug's metabolism, absorption, and excretion, which are critical factors in drug development. For instance, SN 28049, a related compound, has shown selective uptake and retention in tumor tissues, contributing to its high antitumor activity in vivo (Lukka et al., 2010).